Cas no 2413035-68-2 (tert-butyl N,N-bis(2-hydroxypropyl)carbamate)

• Product Name: tert-butyl N,N-bis(2-hydroxypropyl)carbamate
• CAS No: 2413035-68-2
• MF: C₁₁H₂₃NO₄
• MW: 233.304623842239
• CID: 5598953
• PubChem ID: 146502367
• Update Time: 2023-08-23

tert-butyl N,N-bis(2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413035-68-2
• tert-butyl N,N-bis(2-hydroxypropyl)carbamate
• SCHEMBL21877076
• EN300-7172093

• Inchi： 1S/C11H23NO4/c1-8(13)6-12(7-9(2)14)10(15)16-11(3,4)5/h8-9,13-14H,6-7H2,1-5H3
• InChI Key： IJISPHUMHSDXRE-UHFFFAOYSA-N
• SMILES： O(C(N(CC(C)O)CC(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.16270821g/mol
• Monoisotopic Mass: 233.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 341.8±35.0 °C(Predicted)
• pka: 14.39±0.20(Predicted)